Cas no 2138377-55-4 (2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde)

• Product Name: 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde
• CAS No: 2138377-55-4
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD31601678
• CID: 5611133
• PubChem ID: 165487804
• Update Time: 2025-05-19

2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138377-55-4
• 2-fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde
• EN300-841912
• 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde

• MDL： MFCD31601678
• Inchi： 1S/C13H8F2O2/c14-11-6-8(4-5-9(11)7-16)10-2-1-3-12(17)13(10)15/h1-7,17H
• InChI Key： DJXUOCADEAVELM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C=O)=C(C=1)F)O

Computed Properties

• Exact Mass: 234.04923582g/mol
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde

Professional Introduction to 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde (CAS No. 2138377-55-4)

2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde, with the CAS number 2138377-55-4, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its fluoro and hydroxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and a hydroxyl group on the aromatic ring imparts distinct reactivity and stability, which are highly advantageous in drug development.

The structural features of 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde make it a versatile building block for the construction of more complex pharmacophores. The benzaldehyde moiety serves as a common pharmacological scaffold, while the fluorine atoms can enhance metabolic stability and binding affinity to biological targets. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor interactions. For instance, fluorine substitution has been shown to improve the bioavailability and selectivity of drugs, making compounds like 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde highly sought after in drug discovery pipelines.

In the context of contemporary research, 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde has been explored as a precursor in the synthesis of novel therapeutic agents. Its unique structural motif allows for further functionalization, enabling the development of molecules with tailored biological activities. For example, researchers have utilized this compound to create inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The hydroxy group provides a site for further derivatization, allowing chemists to introduce additional functional groups that can enhance drug-like properties.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles, including increased lipophilicity and reduced susceptibility to metabolic degradation. This has led to the widespread use of fluorine-containing molecules in clinical applications. The synthesis of 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde involves careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient functionalization of the aromatic ring.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for this compound. Molecular modeling techniques allow researchers to predict the behavior of 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde under various conditions, enabling the design of more efficient synthetic strategies. These computational tools are particularly valuable in identifying potential side reactions and improving reaction yields. Additionally, green chemistry principles have guided the development of more sustainable synthetic processes, reducing waste and minimizing environmental impact.

The biological activity of 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde has been investigated in several preclinical studies. Its derivatives have shown promising results in inhibiting key enzymes associated with disease pathways. For instance, modifications based on this scaffold have led to compounds with anti-inflammatory properties, making them potential candidates for treating chronic inflammatory disorders. Furthermore, its ability to interact with biological targets suggests applications in other therapeutic areas, including neurodegenerative diseases and infectious diseases.

The development of novel pharmaceuticals relies heavily on access to high-quality intermediates like 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde. The compound's versatility as a synthetic precursor allows for rapid exploration of diverse chemical space, accelerating the discovery process. Collaborative efforts between synthetic chemists and biologists are essential to translate these chemical entities into effective therapeutic agents. By leveraging cutting-edge technologies and innovative methodologies, researchers can harness the full potential of this compound and its derivatives.

In conclusion, 2-Fluoro-4-(2-fluoro-3-hydroxyphenyl)benzaldehyde (CAS No. 2138377-55-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in shaping future therapeutic strategies. The ongoing exploration of its derivatives promises exciting developments in medicine and related fields.